3-(Benzyloxy)-4,5-dimethoxybenzaldehyde
Overview
Description
3-(Benzyloxy)-4,5-dimethoxybenzaldehyde is a useful research compound. Its molecular formula is C16H16O4 and its molecular weight is 272.29 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant;Environmental Hazard, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Material Studies
Synthesis of Metal Complexes : A study focused on the synthesis and optical studies of metal complexes involving 3,4-dimethoxybenzaldehyde derivatives. This research explored various metal complexes' optical absorption spectra, offering insights into their potential applications in material science and optical technologies (Mekkey et al., 2020).
Crystal and Molecular Structure Analysis : Another study reported on the crystal and molecular structure of a derivative of 3,4-dimethoxybenzaldehyde, highlighting its significant changes in ring geometry. This is crucial for understanding the compound's interactions and stability in various applications (Krygowski et al., 1998).
Drug Discovery and Synthesis
Intermediate in Drug Discovery : The title compound, a derivative involving 3,4-dimethoxybenzaldehyde, was synthesized and studied for its role as an intermediate in drug discovery. This study is significant for developing new pharmaceutical compounds (Li et al., 2012).
Synthesis of Novel Compounds : Research on the synthesis of novel compounds, including those derived from 3,4-dimethoxybenzaldehyde, has been conducted. These compounds were analyzed for their antioxidant activities, showcasing their potential therapeutic applications (Yüksek et al., 2015).
Optical and Non-linear Optical Studies
- Non-Linear Optical Response and Antioxidant Property : A study investigated the non-linear optical response and antioxidant properties of 4-Benzyloxybenzaldehyde. This compound's significant binding with Tau protein was also explored, making it relevant for neurological research (Anbu et al., 2017).
Synthesis Methodologies
- Practical Synthesis Processes : Research has been conducted to develop efficient synthesis processes for compounds related to 3-(Benzyloxy)-4,5-dimethoxybenzaldehyde, demonstrating its importance in synthetic chemistry and material science applications (Connolly et al., 2004).
Mechanism of Action
Target of Action
It’s known that similar compounds are often used in suzuki–miyaura cross-coupling reactions , which suggests that its targets could be related to this process.
Mode of Action
In the context of suzuki–miyaura cross-coupling reactions, the compound might interact with its targets through a process of oxidative addition and transmetalation . This involves the compound donating electrons to form a new bond, followed by a transfer of groups from boron to palladium .
Biochemical Pathways
It’s plausible that the compound could influence pathways related to carbon–carbon bond formation, given its potential use in suzuki–miyaura cross-coupling reactions .
Pharmacokinetics
Similar compounds have been shown to exhibit glucose-dependent insulin secretion in rats following intravenous administration .
Result of Action
Based on its potential use in suzuki–miyaura cross-coupling reactions , it can be inferred that the compound may facilitate the formation of carbon–carbon bonds, which could have various downstream effects depending on the specific context of its use.
Action Environment
It’s known that the success of suzuki–miyaura cross-coupling reactions, in which similar compounds are used, originates from a combination of exceptionally mild and functional group tolerant reaction conditions .
Properties
IUPAC Name |
3,4-dimethoxy-5-phenylmethoxybenzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16O4/c1-18-14-8-13(10-17)9-15(16(14)19-2)20-11-12-6-4-3-5-7-12/h3-10H,11H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOVNXQOBKQLFEX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC(=C1)C=O)OCC2=CC=CC=C2)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40340336 | |
Record name | 3-(Benzyloxy)-4,5-dimethoxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40340336 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
57230-04-3 | |
Record name | 3-(Benzyloxy)-4,5-dimethoxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40340336 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-BENZYLOXY-4,5-DIMETHOXY-BENZALDEHYDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of 3-(Benzyloxy)-4,5-dimethoxybenzaldehyde in organic synthesis?
A1: this compound serves as a crucial starting material in the synthesis of naturally occurring aurones, specifically 4,5,3',4',5'-pentamethoxy-6-hydroxyaurone. This particular aurone was successfully synthesized for the first time from this compound, highlighting its utility in accessing complex natural products. []
Q2: How is this compound typically synthesized?
A2: The provided research highlights a modified Rosenmund reduction as a method for synthesizing aldehydes from acid chlorides. [] While the specific synthesis of this compound is not detailed in this paper, it is listed as a product achievable through this modified Rosenmund reduction. This suggests that the corresponding acid chloride, likely 3-(Benzyloxy)-4,5-dimethoxybenzoyl chloride, is used as the starting material for this reaction.
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